Cas no 2248332-97-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate
• CAS No: 2248332-97-8
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 6235623
• PubChem ID: 165727112
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516016
• 2248332-97-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate

• Inchi： 1S/C17H16N2O4/c18-10-12-5-3-4-11(8-12)9-15(20)23-19-16(21)13-6-1-2-7-14(13)17(19)22/h1-2,6-7,11-12H,3-5,8-9H2
• InChI Key： YBAOXXJROUIOSE-UHFFFAOYSA-N
• SMILES： O(C(CC1CCCC(C#N)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate (CAS No. 2248332-97-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate, with the CAS number 2248332-97-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of isoindole derivatives and features a unique structural arrangement that includes a cyclohexyl group and a cyano functional group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate can be broken down into several key components. The isoindole core is a bicyclic heterocyclic system consisting of a benzene ring fused with a pyrrole ring. The presence of the dioxo group (C=O) at positions 1 and 3 adds to the compound's reactivity and stability. The 2-(3-cyanocyclohexyl)acetate moiety, on the other hand, introduces additional complexity and functionality. The cyano group (CN) is known for its strong electron-withdrawing properties, which can influence the compound's electronic structure and reactivity. The cyclohexyl group provides steric bulk and can affect the compound's solubility and biological activity.

Recent studies have explored the potential biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are known to be dysregulated in many types of cancer.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate have also been studied to assess its suitability as a drug candidate. In animal models, this compound has shown good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and kidneys. The half-life of the compound is moderate, allowing for once or twice daily dosing regimens in clinical settings.

Safety assessments have been conducted to evaluate the toxicity profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate. In acute toxicity studies using rodent models, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are ongoing but preliminary results suggest that the compound is well-tolerated at therapeutic doses. These findings are encouraging for its further development as a therapeutic agent.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving cyclization reactions and functional group transformations. One common approach involves the reaction of an appropriate cyclohexanecarboxylic acid derivative with an isoindole precursor in the presence of a coupling reagent such as EDC or DCC. This method has proven to be efficient and scalable for large-scale production.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-cyanocyclohexyl)acetate (CAS No. 2248332-97-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its chemical stability and reactivity, while its pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.